Cas no 1806885-60-8 (4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide)

• Product Name: 4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide
• CAS No: 1806885-60-8
• MF: C₇H₇F₂IN₂O₃S
• MW: 364.108359575272
• CID: 4892877
• Update Time: 2025-06-12

4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide

• Inchi： 1S/C7H7F2IN2O3S/c1-15-7-5(10)3(6(8)9)2-4(12-7)16(11,13)14/h2,6H,1H3,(H2,11,13,14)
• InChI Key： MCDKYBOUXZXVBH-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C=C1C(F)F)S(N)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 1.3
• Topological Polar Surface Area: 90.7

Additional information on 4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide

Research Brief on 4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide (CAS: 1806885-60-8)

4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide (CAS: 1806885-60-8) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and iodo substituents on a pyridine-sulfonamide scaffold, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery programs targeting various diseases, including cancer and infectious diseases. Recent studies have explored its synthetic routes, physicochemical properties, and biological activities, positioning it as a valuable candidate for further development.

The synthesis of 4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide involves a multi-step process, with the difluoromethyl and iodo groups introduced via selective functionalization reactions. Researchers have optimized these synthetic pathways to improve yield and purity, as reported in recent publications. The compound's stability under physiological conditions and its reactivity in cross-coupling reactions make it particularly attractive for the development of new therapeutics and diagnostic tools.

In vitro and in vivo studies have demonstrated that 4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide exhibits notable biological activity, particularly in modulating enzyme functions and protein-protein interactions. For instance, recent findings suggest its potential as an inhibitor of specific kinases involved in cancer cell proliferation. Additionally, its sulfonamide moiety contributes to its ability to interact with biological targets, enhancing its therapeutic profile.

Ongoing research is focused on elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Preliminary data indicate favorable absorption and distribution characteristics, though further studies are required to assess its metabolic stability and toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials.

In conclusion, 4-(Difluoromethyl)-3-iodo-2-methoxypyridine-6-sulfonamide represents a promising candidate in the realm of drug discovery. Its unique chemical structure and biological activity underscore its potential as a versatile building block for novel therapeutics. Future research will likely explore its applications in targeted therapy and combination treatments, further solidifying its role in advancing chemical biology and medicinal chemistry.